Cas no 1343222-83-2 (4-methyl-1-(trifluoroacetyl)piperidine-4-carboxylic acid)

• Product Name: 4-methyl-1-(trifluoroacetyl)piperidine-4-carboxylic acid
• CAS No: 1343222-83-2
• MF: C₉H₁₂F₃NO₃
• MW: 239.191693305969
• CID: 5833874
• PubChem ID: 63123496
• Update Time: 2025-06-09

4-methyl-1-(trifluoroacetyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 4-methyl-1-(2,2,2-trifluoroacetyl)-
• 4-methyl-1-(trifluoroacetyl)piperidine-4-carboxylic acid
• 1343222-83-2
• EN300-1013303
• 4-methyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• AKOS012424729
• CS-0287799

• Inchi： 1S/C9H12F3NO3/c1-8(7(15)16)2-4-13(5-3-8)6(14)9(10,11)12/h2-5H2,1H3,(H,15,16)
• InChI Key： DYZICKRIBZDWJY-UHFFFAOYSA-N
• SMILES： N1(C(C(F)(F)F)=O)CCC(C)(C(O)=O)CC1

Computed Properties

• Exact Mass: 239.07692773g/mol
• Monoisotopic Mass: 239.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.360±0.06 g/cm3(Predicted)
• Boiling Point: 375.9±42.0 °C(Predicted)
• pka: 4.37±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 4-methyl-1-(trifluoroacetyl)piperidine-4-carboxylic acid

Comprehensive Overview of 4-methyl-1-(trifluoroacetyl)piperidine-4-carboxylic acid (CAS No. 1343222-83-2)

4-methyl-1-(trifluoroacetyl)piperidine-4-carboxylic acid (CAS No. 1343222-83-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its trifluoroacetyl and piperidine moieties, serves as a versatile intermediate in the synthesis of complex molecules. Its unique structural features, including the 4-methyl substitution and carboxylic acid functionality, make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for trifluoroacetyl-containing compounds like 4-methyl-1-(trifluoroacetyl)piperidine-4-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing central nervous system (CNS) therapeutics, as the piperidine scaffold is a common motif in neuromodulatory agents. The compound's CAS No. 1343222-83-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical studies.

The synthesis of 4-methyl-1-(trifluoroacetyl)piperidine-4-carboxylic acid typically involves multi-step organic reactions, including N-trifluoroacetylation and carboxylation processes. Its trifluoromethyl group contributes to its lipophilicity, a property highly sought after in medicinal chemistry for improving membrane permeability. This aligns with current trends in drug design optimization, where researchers prioritize compounds with balanced physicochemical properties.

From an industrial perspective, CAS No. 1343222-83-2 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly routes to produce this intermediate, addressing the growing consumer demand for environmentally conscious chemical processes. The compound's stability under various conditions makes it suitable for scale-up production, a topic frequently queried in patent literature and process chemistry forums.

Analytical characterization of 4-methyl-1-(trifluoroacetyl)piperidine-4-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for quality control in pharmaceutical applications, where even minor impurities can significantly impact biological activity. The compound's chromatographic behavior and spectral properties are well-documented in chemical databases, serving as valuable references for analytical chemists.

In material science, the piperidine-4-carboxylic acid derivative demonstrates potential as a ligand for metal-organic frameworks (MOFs) and coordination polymers. Its ability to form stable complexes with various metal ions opens possibilities for catalytic applications and functional materials development. This interdisciplinary relevance explains why searches for "piperidine derivatives applications" often include references to this compound.

The safety profile of 4-methyl-1-(trifluoroacetyl)piperidine-4-carboxylic acid has been extensively studied, with particular attention to its handling precautions and storage conditions. While not classified as hazardous under standard regulations, proper laboratory practices are recommended when working with this chemical. These considerations are frequently addressed in chemical safety data sheets and laboratory guidelines.

Future research directions for CAS No. 1343222-83-2 may explore its utility in bioconjugation chemistry and prodrug design. The compound's reactive sites offer opportunities for further functionalization, making it adaptable to various drug delivery systems. Such applications are increasingly relevant in the era of personalized medicine and targeted therapies.

For researchers sourcing this material, 4-methyl-1-(trifluoroacetyl)piperidine-4-carboxylic acid is available from specialty chemical suppliers with varying purity grades and packaging options. The compound's supply chain considerations often include discussions about custom synthesis capabilities and bulk quantities, reflecting industrial needs for consistent quality and scalable production.